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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzoic acid

Cat. No.: B1332066

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
does not replace a formal risk assessment or the information provided in a Safety Data Sheet
(SDS). Always consult the specific SDS for 2,4,6-Trifluorobenzoic acid from your supplier
before handling this chemical.

Introduction

2,4,6-Trifluorobenzoic acid (CAS No. 28314-80-9) is a fluorinated aromatic carboxylic acid
with increasing importance in organic synthesis, particularly in the pharmaceutical and
agrochemical industries.[1] Its unique properties, stemming from the presence of three fluorine
atoms on the benzene ring, make it a valuable building block for novel molecules. However, as
with any chemical substance, a thorough understanding of its potential hazards and the
implementation of appropriate safety precautions are paramount for its safe handling in a
laboratory setting. This guide provides an in-depth overview of the safety and handling
considerations for 2,4,6-Trifluorobenzoic acid, tailored for professionals in research and
development.

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 2,4,6-Trifluorobenzoic acid is classified as a
hazardous substance. The primary hazards are associated with its irritant properties.
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GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

o P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Physical and Chemical Properties
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Understanding the physical and chemical properties of 2,4,6-Trifluorobenzoic acid is crucial
for its safe handling and storage.

Property Value Reference
CAS Number 28314-80-9 [1]
Molecular Formula C7H3F30:2 [2]
Molecular Weight 176.09 g/mol [2]
Appearance White to light yellow crystalline 2]
powder
Melting Point 142-146 °C [2]
Boiling Point Not determined

N Soluble in many organic
Solubility vent [2]
solvents.

pKa Not available

Handling and Storage Procedures

Proper handling and storage procedures are essential to minimize exposure and ensure
laboratory safety.

Engineering Controls

e Fume Hood: All work with 2,4,6-Trifluorobenzoic acid, especially when handling the solid
powder or creating solutions, should be performed in a properly functioning chemical fume
hood to minimize inhalation of dust and vapors.[3]

» Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)

» Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a risk of splashing.[3]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Always
inspect gloves for integrity before use.

» Skin and Body Protection: A laboratory coat must be worn. For larger quantities or when
there is a significant risk of skin contact, additional protective clothing may be necessary.

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
acid gases should be used.

General Handling Practices

» Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of dust.[5]

Use in the smallest practical quantities for the experiment being performed.[4]

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage

» Store in a cool, dry, and well-ventilated area.[3]
» Keep containers tightly closed.[3]

o Store away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.

e Store in a designated and properly labeled cabinet for organic acids.[3]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.[5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Accidental Release and Disposal

Accidental Release
o Small Spills:

[e]

Wear appropriate PPE.

o

Carefully sweep up the solid material, avoiding dust generation.[6]

[¢]

Place the spilled material into a suitable, labeled container for disposal.

[¢]

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and then wipe dry.

e Large Spills:

o

Evacuate the area immediately.

[¢]

Alert others and the laboratory supervisor.

[¢]

Wear appropriate PPE, including respiratory protection.

[e]

Contain the spill if possible without risk.

o

Follow institutional procedures for large chemical spills.
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Waste Disposal

» Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Collect waste in a properly labeled, sealed container.
e Do not mix with incompatible wastes.

Toxicological Information

Specific toxicological data for 2,4,6-Trifluorobenzoic acid is limited in the publicly available
literature. The information below is based on its classification and general knowledge of similar
compounds.

Acute Toxicity:

o Oral: No specific LD50 data is available. It is expected to be harmful if swallowed.

o Dermal: No specific LD50 data is available. It is classified as a skin irritant.
 Inhalation: No specific LC50 data is available. It is classified as a respiratory irritant.
Chronic Toxicity:

o Carcinogenicity: No data is available to classify this substance with respect to its
carcinogenic potential.

o Mutagenicity: No data is available to classify this substance with respect to its mutagenic
potential.

» Reproductive Toxicity: No data is available to classify this substance with respect to its
reproductive toxicity.

Experimental Protocols for Safety Assessment
(Based on OECD Guidelines)

Due to the lack of specific experimental data for 2,4,6-Trifluorobenzoic acid, this section
outlines the general principles of standardized test guidelines that would be used to assess its
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safety.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to determine the potential of a substance to cause reversible inflammatory
changes to the skin.
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OECD 404: Acute Dermal Irritation Workflow

Start: Test Substance (2,4,6-Trifluorobenzoic acid)

Animal Preparation
(e.g., Albino Rabbit)

l

Apply 0.5g of substance to a small area of skin

:

4-hour exposure period

:

Remove test substance

:

Observe for erythema and edema at 1, 24, 48, and 72 hours

:

Score skin reactions

:

Classify as irritant or non-irritant based on scores

End: Hazard Classification

Click to download full resolution via product page

OECD 404: Acute Dermal Irritation Workflow
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Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause damage to the eye.

OECD 405: Acute Eye Irritation Workflow

Start: Test Substance (2,4,6-Trifluorobenzoic acid)

Animal Preparation
(e.g., Albino Rabbit)

'

Instill 0.1g of substance into one eye

'

Observe for corneal opacity, iris lesions, conjunctival redness and swelling at 1, 24, 48, and 72 hours

'

Score ocular lesions

'

Assess reversibility of effects over 21 days

'

Classify as irritant or corrosive based on scores and reversibility

End: Hazard Classification
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Click to download full resolution via product page
OECD 405: Acute Eye Irritation Workflow

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of considerations and actions for the safe
handling of 2,4,6-Trifluorobenzoic acid in a research laboratory.
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Safe Handling Workflow for 2,4,6-Trifluorobenzoic Acid

Start: Planned Experiment

Conduct Risk Assessment
(Review SDS, SOPs)

b

Select Appropriate PPE Prepare Engineering Controls
(Goggles, Gloves, Lab Coat) (Fume Hood, Ventilation)

; :

Weigh and Handle in Fume Hood

:

Set up Reaction

;

Monitor Reaction

:

Reaction Work-up

:

Segregate and Dispose of Waste

:

Decontaminate Work Area and Glassware

:

End: Experiment Complete

Click to download full resolution via product page

Safe Handling Workflow for 2,4,6-Trifluorobenzoic Acid
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Conclusion

2,4,6-Trifluorobenzoic acid is a valuable reagent with manageable hazards when handled
with appropriate precautions. The primary risks are associated with its irritant properties to the
skin, eyes, and respiratory system. Adherence to the safety guidelines outlined in this
document, including the consistent use of engineering controls and personal protective
equipment, is essential for minimizing exposure and ensuring a safe laboratory environment.
Researchers, scientists, and drug development professionals should always prioritize a culture
of safety and consult the most up-to-date Safety Data Sheet before working with this or any
other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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